Cas no 201663-18-5 (Benzoic acid, 5-acetyl-2-(phenylmethoxy)-)

• Product Name: Benzoic acid, 5-acetyl-2-(phenylmethoxy)-
• CAS No: 201663-18-5
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD22571420
• CID: 1391113
• PubChem ID: 21880613
• Update Time: 2025-10-29

Benzoic acid, 5-acetyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-acetyl-2-(phenylmethoxy)-
• 5-acetyl-2-phenylmethoxybenzoic acid
• DTXSID70619320
• 5-Acetyl-2-benzyloxybenzoic acid
• 201663-18-5
• 5-acetyl-2-(benzyloxy)benzoic acid
• HYPLBZRVAALRTM-UHFFFAOYSA-N
• 5-acetyl-2-[(phenylmethyl)oxy]benzoic acid
• A1-07469
• SCHEMBL131229
• 5-Acetyl-2-benzyloxy-benzoic acid

• MDL： MFCD22571420
• Inchi： 1S/C16H14O4/c1-11(17)13-7-8-15(14(9-13)16(18)19)20-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： HYPLBZRVAALRTM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(C)=O)=CC=1C(=O)O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Additional information on Benzoic acid, 5-acetyl-2-(phenylmethoxy)-

Comprehensive Overview of Benzoic acid, 5-acetyl-2-(phenylmethoxy)- (CAS No. 201663-18-5)

Benzoic acid, 5-acetyl-2-(phenylmethoxy)- (CAS No. 201663-18-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of benzoyl derivatives and is widely studied for its unique chemical properties. Researchers and industry professionals frequently search for 5-acetyl-2-(phenylmethoxy)benzoic acid uses and CAS 201663-18-5 properties, highlighting its relevance in modern chemistry.

The molecular structure of Benzoic acid, 5-acetyl-2-(phenylmethoxy)- features a benzoyl group substituted with an acetyl group at the 5-position and a phenylmethoxy group at the 2-position. This arrangement contributes to its distinct reactivity and solubility characteristics. Recent trends in organic synthesis and drug development have increased interest in this compound, particularly in the context of green chemistry and sustainable synthesis methods.

One of the most searched questions about this compound is "How to synthesize 5-acetyl-2-(phenylmethoxy)benzoic acid?" The synthesis typically involves multi-step reactions starting from readily available precursors. The compound's melting point, solubility profile, and stability under various conditions are frequently discussed topics in research forums. Its molecular weight of 270.28 g/mol and precise spectroscopic data (including NMR and IR spectra) make it particularly valuable for analytical applications.

In pharmaceutical applications, Benzoic acid, 5-acetyl-2-(phenylmethoxy)- serves as an important chemical intermediate for the development of novel therapeutic agents. The compound's structural features make it suitable for medicinal chemistry research, particularly in the design of bioactive molecules. Recent publications have explored its potential in enzyme inhibition studies and as a building block for more complex pharmacophores.

The compound's role in material science is another area of growing interest. Researchers investigating advanced organic materials often inquire about "CAS 201663-18-5 applications in polymers." Its aromatic structure and functional groups make it a candidate for modifying polymer properties or creating specialty coatings. The compound's thermal stability and compatibility with various industrial processes contribute to its versatility.

From a commercial perspective, Benzoic acid, 5-acetyl-2-(phenylmethoxy)- is available through specialized chemical suppliers worldwide. The global market for such fine chemicals has seen steady growth, driven by increasing demand from research institutions and pharmaceutical companies. Quality control specifications typically include HPLC purity requirements and detailed analytical certificates, which are critical for research applications.

Safety considerations for handling Benzoic acid, 5-acetyl-2-(phenylmethoxy)- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Storage conditions typically suggest keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

Recent advancements in computational chemistry have enabled more detailed studies of this compound's molecular interactions and electronic properties. Researchers frequently search for "DFT studies on 5-acetyl-2-(phenylmethoxy)benzoic acid" to understand its behavior at the quantum level. These computational approaches complement traditional experimental methods and accelerate the discovery of new applications.

The compound's spectral characteristics make it valuable for analytical method development. Its distinct UV-Vis absorption profile and well-defined chromatographic behavior contribute to its use as a reference standard in various analytical techniques. Laboratories working with HPLC method development often include this compound in their method validation protocols.

Looking toward future applications, Benzoic acid, 5-acetyl-2-(phenylmethoxy)- continues to attract attention in emerging fields like bioconjugation chemistry and targeted drug delivery systems. Its structural flexibility allows for various chemical modifications, making it a versatile building block in chemical biology research. The growing interest in personalized medicine and precision chemistry further underscores the importance of such specialized compounds.

For researchers seeking detailed technical information, the compound's physical-chemical properties including logP values, hydrogen bonding capacity, and crystalline structure are well-documented in scientific literature. These parameters are crucial for predicting its behavior in different chemical environments and biological systems.

In conclusion, Benzoic acid, 5-acetyl-2-(phenylmethoxy)- (CAS No. 201663-18-5) represents an important class of organic intermediates with wide-ranging applications in pharmaceutical research, material science, and chemical synthesis. Its unique structural features and well-characterized properties continue to make it a valuable tool for scientists across multiple disciplines. As research in functional materials and drug discovery advances, this compound is likely to maintain its significance in scientific innovation.